2-(4-chlorophenoxy)-1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-methylpropan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C24H23ClFN7O2/c1-24(2,35-19-9-3-16(25)4-10-19)23(34)32-13-11-31(12-14-32)21-20-22(28-15-27-21)33(30-29-20)18-7-5-17(26)6-8-18/h3-10,15H,11-14H2,1-2H3
• InChI Key: QJQRZBSLYMMXHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)OC5=CC=C(C=C5)Cl
• Molecular Formula: C24H23ClFN7O2
• Molecular Weight: 495.9 g/mol

Description

2-(4-chlorophenoxy)-1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C24H23ClFN7O2 and its molecular weight is 495.94. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Antagonist Activity

• A study by Watanabe et al. (1992) explored the synthesis of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, demonstrating potent 5-HT2 antagonist activity, which can be useful for central nervous system disorders (Watanabe et al., 1992).

2. Antimicrobial Activities

• Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, showing good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).
• Yurttaş et al. (2016) reported the synthesis of dithiocarbamate derivatives bearing thiazole/benzothiazole rings, with some compounds exhibiting high antimicrobial activity (Yurttaş et al., 2016).

3. Antihypertensive Agents

• Bayomi et al. (1999) synthesized 1,2,4-triazolol[1,5-alpha]pyrimidines with certain compounds showing promising antihypertensive activity (Bayomi et al., 1999).

4. Structural Characterization

• Kariuki et al. (2021) performed the synthesis and structural characterization of isostructural compounds, highlighting their molecular conformation and planarity (Kariuki et al., 2021).

5. Novel Synthesis Techniques

• Wujec and Typek (2023) achieved the synthesis of a novel compound through a three-step protocol, underscoring the importance of innovative synthesis methods (Wujec & Typek, 2023).

6. Antiproliferative Activity

• Mallesha et al. (2012) evaluated 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives for antiproliferative effects against human cancer cell lines, identifying compounds with potential anticancer properties (Mallesha et al., 2012).